![molecular formula C18H15FN4O B6170422 2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide CAS No. 2094303-44-1](/img/no-structure.png)
2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide
Description
The compound “2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide” is a complex organic molecule. It contains several functional groups including a cyano group (-CN), a fluorobenzodiazole group, and an acetamide group. These functional groups suggest that this compound may have interesting chemical and physical properties .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups and a benzodiazole ring system. The exact structure would depend on the specific arrangement and connectivity of these groups .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the cyano group might undergo reactions like hydrolysis, reduction, or addition. The benzodiazole ring could potentially participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like cyano and acetamide would likely make this compound polar and potentially soluble in polar solvents .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide' involves the reaction of 4-fluoro-1H-1,3-benzodiazole-2-amine with 4-bromo-2,2-dimethylacetophenone to form an intermediate, which is then reacted with cyanogen bromide and N,N-dimethylformamide to yield the final product.", "Starting Materials": [ "4-fluoro-1H-1,3-benzodiazole-2-amine", "4-bromo-2,2-dimethylacetophenone", "cyanogen bromide", "N,N-dimethylformamide" ], "Reaction": [ "Step 1: 4-fluoro-1H-1,3-benzodiazole-2-amine is reacted with 4-bromo-2,2-dimethylacetophenone in the presence of a suitable solvent and a base to form an intermediate.", "Step 2: The intermediate is then reacted with cyanogen bromide and N,N-dimethylformamide in the presence of a suitable catalyst to yield the final product.", "Step 3: The final product is purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2094303-44-1 |
Product Name |
2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide |
Molecular Formula |
C18H15FN4O |
Molecular Weight |
322.3 |
Purity |
95 |
Origin of Product |
United States |
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